Cas no 759452-40-9 (N-(3-furylmethyl)-2,2-dimethyltetrahydro-2h-pyran-4-amine)

N-(3-furylmethyl)-2,2-dimethyltetrahydro-2h-pyran-4-amine structure
759452-40-9 structure
Product Name:N-(3-furylmethyl)-2,2-dimethyltetrahydro-2h-pyran-4-amine
CAS No:759452-40-9
MF:C12H19NO2
MW:209.2847635746
CID:1776446
PubChem ID:2862976
Update Time:2025-07-14

N-(3-furylmethyl)-2,2-dimethyltetrahydro-2h-pyran-4-amine Chemical and Physical Properties

Names and Identifiers

    • N-(3-Furylmethyl)-2,2-dimethyltetrahydro-2H-pyran-4-amine
    • (2,2-Dimethyl-tetrahydro-pyran-4-yl)-furan-2-ylmethyl-amine
    • N-(furan-3-ylmethyl)-2,2-dimethyltetrahydro-2H-pyran-4-amine
    • N-(furan-3-ylmethyl)-2,2-dimethyloxan-4-amine
    • Oprea1_425270
    • 759452-40-9
    • CS-0326455
    • N-(3-furylmethyl)-2,2-dimethyltetrahydro-2H-pyran-4-amine hydrochloride
    • N-(3-furylmethyl)-2,2-dimethyltetrahydro-2h-pyran-4-amine
    • MDL: MFCD08691742
    • Inchi: 1S/C12H19NO2/c1-12(2)7-11(4-6-15-12)13-8-10-3-5-14-9-10/h3,5,9,11,13H,4,6-8H2,1-2H3
    • InChI Key: UEGWBWOJOUKKNW-UHFFFAOYSA-N
    • SMILES: O1CCC(CC1(C)C)NCC1=COC=C1

Computed Properties

  • Exact Mass: 245.118
  • Monoisotopic Mass: 245.118
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 206
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 34.4Ų

N-(3-furylmethyl)-2,2-dimethyltetrahydro-2h-pyran-4-amine Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

N-(3-furylmethyl)-2,2-dimethyltetrahydro-2h-pyran-4-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1397125-5g
N-(furan-3-ylmethyl)-2,2-dimethyltetrahydro-2H-pyran-4-amine
759452-40-9 98%
5g
¥11902.00 2024-07-28

Additional information on N-(3-furylmethyl)-2,2-dimethyltetrahydro-2h-pyran-4-amine

N-(3-furylmethyl)-2,2-dimethyltetrahydro-2H-pyran-4-amine: A Comprehensive Overview

N-(3-furylmethyl)-2,2-dimethyltetrahydro-2H-pyran-4-amine, with the CAS number 759452-40-9, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various therapeutic applications.

The chemical structure of N-(3-furylmethyl)-2,2-dimethyltetrahydro-2H-pyran-4-amine consists of a tetrahydro-2H-pyran ring with a 3-furylmethyl substituent and two methyl groups attached to the carbon atoms at positions 2 and 4. The presence of these functional groups imparts specific chemical and biological properties to the molecule, which have been the focus of numerous studies.

Recent research has highlighted the potential of N-(3-furylmethyl)-2,2-dimethyltetrahydro-2H-pyran-4-amine in various therapeutic areas. One notable application is its use as a potential anti-inflammatory agent. Studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, N-(3-furylmethyl)-2,2-dimethyltetrahydro-2H-pyran-4-amine has been investigated for its neuroprotective properties. Research conducted in animal models has demonstrated that this compound can reduce neuronal damage and improve cognitive function in conditions such as Alzheimer's disease and Parkinson's disease. The mechanism behind these effects is thought to involve the modulation of oxidative stress and the inhibition of neuroinflammatory pathways.

In addition to its anti-inflammatory and neuroprotective activities, N-(3-furylmethyl)-2,2-dimethyltetrahydro-2H-pyran-4-amine has also shown promise in cancer research. Preclinical studies have indicated that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and suppressing angiogenesis. These findings suggest that N-(3-furylmethyl)-2,2-dimethyltetrahydro-2H-pyran-4-amine may have potential as an anticancer agent, particularly in combination with other therapeutic modalities.

The pharmacokinetic properties of N-(3-furylmethyl)-2,2-dimethyltetrahydro-2H-pyran-4-amine have also been studied to assess its suitability for clinical applications. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential factors for its development as a therapeutic agent. Additionally, preliminary safety studies have indicated that N-(3-furylmethyl)-2,2-dimethyltetrahydro-2H-pyran-4-amine is well-tolerated at therapeutic doses, with no significant adverse effects observed.

Despite the promising results from preclinical studies, further research is needed to fully understand the mechanisms of action and therapeutic potential of N-(3-furylmethyl)-2,2-dimethyltetrahydro-2H-pyran-4-amine. Clinical trials are currently underway to evaluate its efficacy and safety in human subjects. These trials will provide valuable insights into the potential applications of this compound in various medical conditions.

In conclusion, N-(3-furylmethyl)-2,2-dimethyltetrahydro-2H-pyran-4-amine (CAS number 759452-40-9) is a multifaceted compound with a wide range of potential therapeutic applications. Its anti-inflammatory, neuroprotective, and anticancer properties make it an exciting candidate for further research and development. As more data becomes available from ongoing studies and clinical trials, it is likely that this compound will play an increasingly important role in the treatment of various diseases.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk